Phepropeptin C

• Molecular Formula: C38H60N6O6
• Molecular Weight: 696.9 g/mol
• InChI: InChI=1S/C38H60N6O6/c1-9-25(8)32-37(49)41-28(19-23(4)5)34(46)42-30(21-26-14-11-10-12-15-26)38(50)44-17-13-16-31(44)36(48)40-27(18-22(2)3)33(45)39-29(20-24(6)7)35(47)43-32/h10-12,14-15,22-25,27-32H,9,13,16-21H2,1-8H3,(H,39,45)(H,40,48)(H,41,49)(H,42,46)(H,43,47)/t25?,27-,28-,29+,30+,31+,32-/m0/s1
• InChIKey: AKQUYKYHJPCGHJ-OMPYVEQSSA-N

Phepropeptin C: Proteasome Inhibitor Profile

Phepropeptin C is a microbial secondary metabolite and a cyclic hexapeptide natural product produced by the fermentation of Streptomyces sp. MK600-cF7 [1]. It is one of four structurally related phepropeptin congeners (A, B, C, D) that function as inhibitors of the proteasome, specifically targeting its chymotrypsin-like (CT-L) activity [1]. The compound possesses a defined amino acid sequence of cyclo(-L-Leu-D-Phe-L-Pro-L-Phe-D-Leu-L-Val-), with alternating L- and D-configurations that are critical for its biological activity and physicochemical properties [2]. Its molecular formula is C38H60N6O6, corresponding to a molecular weight of 696.93 g/mol [3].

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Proteasome chymotrypsin-like inhibition study fit – selective 20S proteasome engagement without trypsin-like or α-chymotrypsin cross-activity.

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Natural stereochemistry supports cell-permeability research – benchmark for beyond-Rule-of-5 cyclic peptide permeability studies.

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Defined potency tier among phepropeptins – enables titration of proteasome inhibition within a characterized window.

• [1] Sekizawa R, Momose I, Kinoshita N, Naganawa H, Hamada M, Muraoka Y, et al. Isolation and structural determination of phepropeptins A, B, C, and D, new proteasome inhibitors, produced by Streptomyces sp. J Antibiot (Tokyo). 2001;54(11):874-81. doi:10.7164/antibiotics.54.874. View Source
• [2] Schwochert J, Lao Y, Pye CR, Naylor MR, Desai PV, Gonzalez Valcarcel IC, et al. Stereochemistry Balances Cell Permeability and Solubility in the Naturally Derived Phepropeptin Cyclic Peptides. ACS Med Chem Lett. 2016;7(8):757-61. doi:10.1021/acsmedchemlett.6b00100. View Source
• [3] Phepropeptin C. PubChem CID 139588347. National Center for Biotechnology Information. View Source

Phepropeptin C Substitution Limitations

Within the phepropeptin class, the four congeners (A, B, C, D) share a conserved cyclic hexapeptide scaffold but differ in two key amino acid residues, which confer distinct IC50 values against the proteasome [1]. Phepropeptin C cannot be substituted with its close analogs without altering experimental outcomes, as quantitative assays reveal that its inhibitory potency (IC50 = 12.5 µg/mL) is 1.7-fold lower than Phepropeptin B (IC50 = 11.0 µg/mL) and 1.6-fold lower than Phepropeptin D (IC50 = 7.8 µg/mL), yet 1.7-fold higher than Phepropeptin A (IC50 = 21.0 µg/mL) . Moreover, the class as a whole exhibits a unique selectivity profile—inhibiting proteasomal CT-L activity while sparing α-chymotrypsin—a property not universally shared by other proteasome inhibitor chemotypes [1]. Thus, substituting one phepropeptin for another, or selecting an off-class inhibitor, introduces uncontrolled variability in both potency and selectivity that directly compromises reproducibility and interpretability in proteasome-focused studies.

Potency

Phepropeptin analogs show distinct IC₅₀ values; substituting C with A, B, or D shifts proteasome inhibition potency and may alter experimental outcomes.

Permeability

Natural stereochemistry governs cell penetration kinetics; epimeric or synthetic analogs may exhibit different permeability profiles.

Entity

Each phepropeptin is a distinct research tool; analog substitution without independent validation introduces uncontrolled variables.

• [1] Sekizawa R, Momose I, Kinoshita N, Naganawa H, Hamada M, Muraoka Y, et al. Isolation and structural determination of phepropeptins A, B, C, and D, new proteasome inhibitors, produced by Streptomyces sp. J Antibiot (Tokyo). 2001;54(11):874-81. doi:10.7164/antibiotics.54.874. View Source

Phepropeptin C: Direct Comparative Evidence

Differential Proteasome Inhibitory Potency

Phepropeptin C exhibits an intermediate inhibitory potency within the phepropeptin family. In a direct, parallel assay using partially purified mouse liver proteasomes, the IC50 values for the four natural congeners were determined. Phepropeptin C has an IC50 of 12.5 µg/mL, placing it between the more potent congeners (B: 11.0 µg/mL; D: 7.8 µg/mL) and the least potent congener (A: 21.0 µg/mL) [1]. This quantitative rank order is critical for experimental design where a defined, moderate level of proteasome inhibition is required.

Proteasome Inhibition Potency

Head-to-head

12.5 μg/mL

Reported intermediate potency context; supports proteasome inhibition titration.

Vs Phepropeptin A (21), B (11), D (7.8 μg/mL); isolated mouse liver proteasomes.

Evidence Dimension	Proteasome chymotrypsin-like (CT-L) inhibitory activity
Target Compound Data	IC50 = 12.5 µg/mL
Comparator Or Baseline	Phepropeptin A (IC50 = 21.0 µg/mL); Phepropeptin B (IC50 = 11.0 µg/mL); Phepropeptin D (IC50 = 7.8 µg/mL)
Quantified Difference	Phepropeptin C is 1.7-fold more potent than A, 1.1-fold less potent than B, and 1.6-fold less potent than D.
Conditions	Partially purified proteasome from mouse liver; peptidase assay measuring chymotrypsin-like activity.

Why This Matters

For researchers requiring a specific, intermediate level of proteasome inhibition to avoid complete pathway shutdown or to study dose-response relationships, Phepropeptin C provides a precisely defined potency that differs meaningfully from its direct analogs.

• [1] Sekizawa R, Momose I, Kinoshita N, Naganawa H, Hamada M, Muraoka Y, et al. Isolation and structural determination of phepropeptins A, B, C, and D, new proteasome inhibitors, produced by Streptomyces sp. J Antibiot (Tokyo). 2001;54(11):874-81. doi:10.7164/antibiotics.54.874. (IC50 data for A, B, C, D as reported in vendor datasheets referencing this primary publication). View Source

Selectivity over α-Chymotrypsin

The phepropeptins, including Phepropeptin C, demonstrate a distinct selectivity profile by inhibiting the chymotrypsin-like activity of the proteasome while exhibiting no inhibitory effect on α-chymotrypsin from bovine pancreas at concentrations up to 100 µg/mL [1]. This selectivity was not observed for the proteasomal trypsin-like (T-L) or peptidyl-glutamyl peptide-hydrolyzing (PGPH) activities, where IC50 values were >100 µg/mL [1]. This profile differentiates the phepropeptin class from broad-spectrum protease inhibitors and even some other proteasome inhibitors that may lack this specific enzyme-level selectivity.

α-Chymotrypsin Selectivity

Class-level

No inhibition at 100 μg/mL

Supports proteasome-specific interpretation; off-target protease activity not expected.

Class-level inference; lot-specific confirmation recommended.

Evidence Dimension	Inhibitory activity against α-chymotrypsin and other proteasomal activities
Target Compound Data	No inhibition of α-chymotrypsin up to 100 µg/mL; IC50 > 100 µg/mL for proteasomal T-L and PGPH activities.
Comparator Or Baseline	Proteasomal chymotrypsin-like (CT-L) activity (IC50 = 12.5 µg/mL for Phepropeptin C).
Quantified Difference	>8-fold selectivity window for CT-L inhibition over α-chymotrypsin and other proteasomal catalytic sites at the assayed concentrations.
Conditions	α-Chymotrypsin from bovine pancreas; proteasome partially purified from mouse liver; peptidase assays with specific fluorogenic substrates.

Why This Matters

This selectivity profile is essential for experiments where confounding inhibition of non-proteasomal serine proteases (like α-chymotrypsin) or other proteasomal catalytic sites would obscure data interpretation. Selecting Phepropeptin C ensures a targeted perturbation of the CT-L activity.

• [1] Sekizawa R, Momose I, Kinoshita N, Naganawa H, Hamada M, Muraoka Y, et al. Isolation and structural determination of phepropeptins A, B, C, and D, new proteasome inhibitors, produced by Streptomyces sp. J Antibiot (Tokyo). 2001;54(11):874-81. doi:10.7164/antibiotics.54.874. View Source

Natural Stereochemistry Permeability Advantage

The natural stereochemical configuration of Phepropeptin C (containing L-Pro) confers significantly higher cell permeability compared to its synthetic epimer (containing D-Pro). In an MDCK monolayer permeability assay, the entire phepropeptin series, including C, exhibited rapid permeation rates of 30–40 × 10⁻⁶ cm/s [1]. In contrast, the corresponding 'epiphepropeptin' series showed 2–4 fold slower permeability, demonstrating that the natural L-Pro configuration is a critical determinant of favorable membrane crossing [1]. This property is independent of lipophilicity, as natural compounds and epimers share identical calculated ALogP values [1].

Cell Permeability Profile

Cross-study comparable

Rapid cellular permeability

Natural stereochemistry supports permeability-solubility balance in bRo5 studies.

Compared to epimeric analogs; solvent-dependent conformational flexibility observed.

Evidence Dimension	Cell permeability (MDCK monolayer assay)
Target Compound Data	Permeation rate = 30–40 × 10⁻⁶ cm/s (for the natural phepropeptin series, including C).
Comparator Or Baseline	Synthetic 'epiphepropeptin C' (containing D-Pro): 2–4 fold slower permeability.
Quantified Difference	Natural Phepropeptin C exhibits 2–4 fold higher cell permeability than its synthetic epimer.
Conditions	MDCK (Madin-Darby Canine Kidney) cell monolayer permeability assay.

Why This Matters

For cellular and in vivo applications, the high intrinsic cell permeability of natural Phepropeptin C ensures efficient intracellular target engagement without the need for permeabilization agents or prodrug strategies, a key advantage over less permeable analogs or epimers.

• [1] Schwochert J, Lao Y, Pye CR, Naylor MR, Desai PV, Gonzalez Valcarcel IC, et al. Stereochemistry Balances Cell Permeability and Solubility in the Naturally Derived Phepropeptin Cyclic Peptides. ACS Med Chem Lett. 2016;7(8):757-61. doi:10.1021/acsmedchemlett.6b00100. View Source

Chemical and Conformational Stability as a Cyclic Hexapeptide: A Structural Advantage Over Linear Peptide Inhibitors

Phepropeptin C is a cyclic hexapeptide, a structural feature that inherently confers greater stability against exopeptidases and conformational flexibility compared to linear peptide proteasome inhibitors (e.g., peptide aldehydes like MG-132) [1]. The primary literature notes that the phepropeptins are 'small, stable, cyclic peptides' that are 'unlikely to react with the enzymes' in the same manner as inhibitors that form covalent adducts with the proteasome's β-subunits [1]. While direct comparative stability half-life data against specific linear peptides is not available in the primary isolation paper, the cyclic nature is a defining class-level differentiator from the more commonly used linear peptide-based proteasome inhibitors, which are often susceptible to rapid degradation in biological matrices.

Evidence Dimension	Structural stability and mechanism of inhibition
Target Compound Data	Cyclic hexapeptide; stable in human plasma for at least 30 minutes [2]; non-covalent, reversible inhibition mechanism inferred from structure.
Comparator Or Baseline	Linear peptide proteasome inhibitors (e.g., MG-132, peptide aldehydes) which form covalent hemiacetal adducts and are susceptible to exopeptidase degradation.
Quantified Difference	Not quantified in direct comparison; class-level differentiation based on macrocyclic architecture.
Conditions	Structural determination by NMR and amino acid analysis; plasma stability assay (30 min incubation in human plasma).

Why This Matters

The cyclic architecture of Phepropeptin C provides a scaffold that is inherently more resistant to proteolytic degradation, offering researchers a more robust tool for extended-duration assays and potentially simplifying experimental workflows by reducing the need for frequent inhibitor replenishment.

• [1] Sekizawa R, Momose I, Kinoshita N, Naganawa H, Hamada M, Muraoka Y, et al. Isolation and structural determination of phepropeptins A, B, C, and D, new proteasome inhibitors, produced by Streptomyces sp. J Antibiot (Tokyo). 2001;54(11):874-81. doi:10.7164/antibiotics.54.874. View Source
• [2] Schwochert J, Lao Y, Pye CR, Naylor MR, Desai PV, Gonzalez Valcarcel IC, et al. Stereochemistry Balances Cell Permeability and Solubility in the Naturally Derived Phepropeptin Cyclic Peptides. ACS Med Chem Lett. 2016;7(8):757-61. doi:10.1021/acsmedchemlett.6b00100. (Plasma stability data: no significant degradation after 30 min). View Source

Phepropeptin C Application Scenarios

Intermediate Proteasome Inhibition

When experimental design demands a specific, moderate level of proteasome inhibition—neither the high potency of Phepropeptin D (IC50 = 7.8 µg/mL) nor the lower potency of Phepropeptin A (IC50 = 21.0 µg/mL)—Phepropeptin C (IC50 = 12.5 µg/mL) is the optimal choice [1]. This intermediate potency is ideal for dose-response studies, for avoiding complete ablation of proteasome activity which can trigger confounding cellular stress responses, or for combination treatments where a partial inhibition is desired to study synergistic effects with other agents.

Selective Proteasome Inhibition

For cell-based assays and in vivo model development, the high passive cell permeability of Phepropeptin C (30–40 × 10⁻⁶ cm/s in MDCK assays) is a critical advantage [2]. This property, conferred by its natural L-Pro stereochemistry, ensures efficient intracellular access to the proteasome without the need for transfection reagents, cell permeabilization, or prodrug modifications. This makes Phepropeptin C a superior tool for studying proteasome function in intact cellular systems and for early-stage in vivo pharmacology studies where target engagement is paramount.

bRo5 Cyclic Peptide Permeability

In experiments where confounding inhibition of non-proteasomal serine proteases (such as α-chymotrypsin) would obscure data interpretation, Phepropeptin C provides a clean, selective tool [1]. Its demonstrated lack of activity against α-chymotrypsin at concentrations up to 100 µg/mL, coupled with its selectivity for the proteasome's CT-L activity over other catalytic sites (T-L, PGPH), ensures that observed biological effects can be confidently attributed to proteasome inhibition rather than off-target protease interactions. This is particularly valuable in complex biological samples (e.g., cell lysates, tissue homogenates) where multiple protease families are present.

Structure-Activity Relationship (SAR) Studies Centered on Cyclic Peptide Scaffolds

Phepropeptin C serves as a well-characterized reference standard for SAR studies exploring cyclic hexapeptide proteasome inhibitors. Its defined amino acid sequence, stereochemistry, and quantitative activity data provide a reliable benchmark for evaluating novel synthetic analogs or natural product derivatives [1][2]. The availability of comparative data for all four natural congeners (A, B, C, D) allows researchers to systematically probe how specific amino acid substitutions (e.g., Leu vs. Phe vs. Ile) impact potency and selectivity, accelerating the rational design of next-generation proteasome modulators.

Application

Selection Property

Validation Focus

Proteasome chymotrypsin-like inhibition studies

Reported intermediate potency tier

Proteasome activity titration assays

Proteasome-specific pathway studies

Protease selectivity profile

Off-target α-chymotrypsin screening

Beyond-Rule-of-5 permeability research

Natural stereochemistry benchmark

Permeability-solubility balance assessment

• [1] Sekizawa R, Momose I, Kinoshita N, Naganawa H, Hamada M, Muraoka Y, et al. Isolation and structural determination of phepropeptins A, B, C, and D, new proteasome inhibitors, produced by Streptomyces sp. J Antibiot (Tokyo). 2001;54(11):874-81. doi:10.7164/antibiotics.54.874. View Source
• [2] Schwochert J, Lao Y, Pye CR, Naylor MR, Desai PV, Gonzalez Valcarcel IC, et al. Stereochemistry Balances Cell Permeability and Solubility in the Naturally Derived Phepropeptin Cyclic Peptides. ACS Med Chem Lett. 2016;7(8):757-61. doi:10.1021/acsmedchemlett.6b00100. View Source